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Compound of Interest

Compound Name: 3-Fluoro-4-(2-furylmethoxy)aniline

CAS No.: 937598-39-5

Cat. No.: B1342766

Get Quote

Executive Summary
3-Fluoro-4-(2-furylmethoxy)aniline (CAS: 937598-39-5) is a specialized fluorinated aniline

derivative.[1][2] While primarily recognized as a pharmacophore bioisostere in the synthesis of

Tyrosine Kinase Inhibitors (TKIs) targeting EGFR/HER2 (analogous to Lapatinib intermediates),

its unique structure—combining an electroactive amine head with a diene-active furan tail—

positions it as a high-value monomer for next-generation material science.[1]

This guide details two distinct workflows:

Pharmaceutical Material Science: Solid-state engineering and coupling protocols for API

synthesis.

Functional Material Science: Polymerization strategies for self-healing conductive networks

via Diels-Alder chemistry.[1][3][4]
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Before processing, the material must be characterized to ensure it meets the stringent

requirements of either API synthesis or polymer electronics.[1]

Property Specification Criticality

IUPAC Name
3-Fluoro-4-(furan-2-

ylmethoxy)aniline
Standard Identity

Molecular Formula C₁₁H₁₀FNO₂ Stoichiometry

Molecular Weight 207.20 g/mol Calculation Basis

Appearance
Off-white to pale brown

crystalline solid

Oxidation Indicator (Darkening

= Degradation)

Melting Point 58–62 °C
Purity Indicator (Sharpness of

range)

Solubility
DMSO (>50 mg/mL),

Methanol, DCM
Process Solvent Selection

pKa (Aniline N) ~3.8–4.2 (Predicted)
Reactivity in Nucleophilic

Substitution

Application A: Pharmaceutical Material Science (API
Synthesis)
Context: Kinase Inhibitor Scaffold Assembly
In medicinal chemistry, this molecule serves as a "Left-Hand Side" (LHS) building block for

quinazoline-based inhibitors.[1] The fluorine atom at the C3 position increases metabolic

stability and lipophilicity compared to non-fluorinated analogs, while the furan ring provides a

unique hydrogen-bond acceptor profile distinct from the standard benzyl ethers found in drugs

like Lapatinib.[1]

Protocol 1: Quinazoline Coupling (SNAr)
Objective: Couple the aniline to a 4-chloro-quinazoline scaffold to form the active kinase

inhibitor core.[1]
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Reagents:

3-Fluoro-4-(2-furylmethoxy)aniline (1.0 equiv)[1]

4-Chloro-6-iodoquinazoline (1.05 equiv)[1]

Isopropanol (IPA) (Solvent, 10 V)[1]

Triethylamine (Base, 1.2 equiv)[1]

Step-by-Step Methodology:

Dissolution: Charge a reactor with 4-Chloro-6-iodoquinazoline and IPA. Stir at 20°C to form a

slurry.

Addition: Add 3-Fluoro-4-(2-furylmethoxy)aniline portion-wise. Note: The reaction is

exothermic; maintain temperature <30°C.

Reaction: Heat the mixture to reflux (80–82°C) for 4–6 hours.

Mechanism:[1] Nucleophilic aromatic substitution (SNAr).[1] The aniline nitrogen attacks

the C4 position of the quinazoline, displacing chloride.[1]

Crystallization (In-Situ): Cool the mixture slowly to 20°C over 2 hours. The product

(hydrochloride salt) will precipitate.[1]

Filtration: Filter the yellow/off-white solid.[1]

Wash: Wash the cake with cold IPA (2 x 2 V) to remove unreacted aniline.

Drying: Vacuum dry at 50°C to constant weight.

Visualization: Synthesis Pathway
The following diagram illustrates the convergent synthesis and the critical control points.
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Figure 1: Convergent synthesis workflow for quinazoline-based kinase inhibitors using the

fluorinated aniline intermediate.

Application B: Emerging Material Science
(Functional Polymers)
Context: Self-Healing Conductive Networks
This molecule is a "Janus" monomer for material science:

Aniline Head: Capable of oxidative polymerization to form Polyaniline (PANI) chains

(conductive backbone).[1]

Furan Tail: Capable of reversible Diels-Alder (DA) reactions with maleimides (self-healing

crosslinks).[1][3]

This dual functionality allows for the creation of conductive coatings that can repair micro-

cracks upon heating, ideal for flexible electronics and corrosion protection layers.[1]

Protocol 2: Synthesis of Self-Healing PANI Precursor
Objective: Polymerize the aniline head while preserving the furan tail for future crosslinking.[1]

Reagents:

Monomer: 3-Fluoro-4-(2-furylmethoxy)aniline (0.1 mol)[1]

Oxidant: Ammonium Persulfate (APS) (0.1 mol)[1]

Dopant: Camphorsulfonic Acid (CSA) (0.12 mol)[1]
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Solvent: Water/Ethanol (1:1 mixture)[1]

Step-by-Step Methodology:

Emulsion Formation: Dissolve the monomer and CSA in the Water/Ethanol mixture.[1] Cool

to 0–5°C. Low temperature is critical to prevent over-oxidation of the furan ring.

Initiation: Dropwise add APS solution (in water) over 30 minutes.

Polymerization: Stir at 0°C for 12 hours. The solution will turn dark green (emeraldine salt

form).[1]

Purification: Precipitate the polymer into acetone. Filter and wash with water to remove

excess oxidant.[1]

Crosslinking (The "Healing" Step):

Mix the resulting polymer with a bismaleimide linker (e.g., BMI-1).[1]

Cast film and cure at 60°C (Forward DA reaction).

Self-Healing Test: Scratch the film and heat to 120°C (Retro-DA) then cool to 60°C to

reform bonds.[1]

Visualization: Self-Healing Mechanism
This diagram details the reversible crosslinking logic essential for the material's repair function.

[1]
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Figure 2: Mechanistic pathway for creating self-healing conductive polymers using the furan-

functionalized aniline.[1]

Quality Control & Analytical Standards
To ensure the integrity of the "Material Science" claims, the following analytical results must be

verified for the starting material.
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Technique Expected Observation Purpose

HPLC Single peak >98.5% (AUC)

Purity quantification.[1]

Impurities <0.1% required for

polymer chain growth.[1]

1H-NMR

Furan protons (δ 6.5–7.5 ppm)

and Aniline NH2 (broad

singlet)

Structural confirmation.[1]

Ensure furan ring is intact (not

opened).[1]

DSC
Sharp endotherm at Tm

(~60°C)

Polymorph identification.

Broad peaks indicate

amorphous content.[1]

XRD Distinct Bragg peaks
Crystallinity verification (crucial

for solid-state stability).
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PubChem. 3-Fluoro-4-(trifluoromethoxy)aniline (Analog Data). (Used for physicochemical

property estimation).[1][6] [1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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